Cas no 56973-12-7 (8-Methyladenosine)

8-Methyladenosine structure
8-Methyladenosine structure
Product Name:8-Methyladenosine
CAS No:56973-12-7
MF:C11H15N5O4
MW:281.267901659012
CID:371667
PubChem ID:171555
Update Time:2025-09-24

8-Methyladenosine Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 8-methyl-(9CI)
    • (2R,3R,4S,5R)-2-(6-amino-8-methylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 8-methyladenosine
    • 8-METHYL-ADENOSINE
    • adenosine, 8-methyl-
    • 8-Methyl Ado
    • (2R,3R,4S,5R)-2-(6-amino-8-methyl-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 8-Methyl adenosine
    • DTXSID40205572
    • RTGYRFMTJZYXPD-IOSLPCCCSA-N
    • (2R,3R,4S,5R)-2-(6-Amino-8-methyl-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 56973-12-7
    • 2-(6-Amino-8-methyl-purin-9-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
    • CHEBI:178092
    • (2R,3R,4S,5R)-2-(6-amino-8-methyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • SCHEMBL967122
    • 8-Methyladenosine
    • Inchi: 1S/C11H15N5O4/c1-4-15-6-9(12)13-3-14-10(6)16(4)11-8(19)7(18)5(2-17)20-11/h3,5,7-8,11,17-19H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
    • InChI Key: RTGYRFMTJZYXPD-IOSLPCCCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(C)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 281.11255
  • Monoisotopic Mass: 281.11240398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.54

8-Methyladenosine Pricemore >>

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